Cas no 26929-63-5 (Benzoic acid,2-(ethyldithio)-)
Benzoic acid,2-(ethyldithio)- structure
Product Name:Benzoic acid,2-(ethyldithio)-
CAS No:26929-63-5
MF:C9H10O2S2
MW:214.304500102997
CID:260012
PubChem ID:334890
Update Time:2025-04-19
Benzoic acid,2-(ethyldithio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,2-(ethyldithio)-
- 2-(ethyldisulfanyl)benzoic acid
- (2-carboxyphenyl)-1-ethyldisulfide
- 2-(Ethyldithio)benzoic acid
- 2-ethyldithiobenzoic acid
- AC1L7GC2
- AG-E-85347
- CTK4F8748
- NSC342013
- o-Carboxyphenyl ethyl disulfide
- S-(ethylthio)mercaptobenzoic acid
- Benzoic acid, 2-(ethyldithio)-
- BENZOIC ACID, O-(ETHYLDITHIO)-
- NSC 342013
- LNGQPNABYYRMBF-UHFFFAOYSA-N
- 26929-63-5
- 2-(ethyldisulfanyl)benzoicacid
- SCHEMBL19334145
- DTXSID60181425
- 2-(Ethyldisulfanyl)benzoic acid #
- NSC-342013
- UNII-VCI99Y2SLK
- VCI99Y2SLK
-
- Inchi: 1S/C9H10O2S2/c1-2-12-13-8-6-4-3-5-7(8)9(10)11/h3-6H,2H2,1H3,(H,10,11)
- InChI Key: LNGQPNABYYRMBF-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1C(=O)O)SCC
Computed Properties
- Exact Mass: 214.0123
- Monoisotopic Mass: 214.012
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 87.9Ų
Experimental Properties
- Density: 1.32
- Boiling Point: 337.2°Cat760mmHg
- Flash Point: 157.7°C
- Refractive Index: 1.64
- PSA: 37.3
- LogP: 3.14500
Benzoic acid,2-(ethyldithio)- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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